Cas no 1217710-12-7 (tert-butyl (3S)-3-(cyanomethyl)piperidine-1-carboxylate)

tert-butyl (3S)-3-(cyanomethyl)piperidine-1-carboxylate structure
1217710-12-7 structure
Product Name:tert-butyl (3S)-3-(cyanomethyl)piperidine-1-carboxylate
CAS No:1217710-12-7
MF:C12H20N2O2
MW:224.299403190613
MDL:MFCD08272979
CID:1024383
PubChem ID:27282072
Update Time:2025-04-20

tert-butyl (3S)-3-(cyanomethyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • (S)-tert-Butyl 3-(cyanomethyl)piperidine-1-carboxylate
    • (S)-1-Boc-3-(Cyanomethyl)piperidine
    • tert-butyl (3S)-3-(cyanomethyl)piperidine-1-carboxylate
    • 1217710-12-7
    • AKOS016004384
    • 1-Piperidinecarboxylic acid, 3-(cyanomethyl)-, 1,1-dimethylethyl ester, (3S)-
    • MFCD08272979
    • CS-0080312
    • DTXSID50650695
    • (R)-tert-Butyl 3-(Cyanomethyl)-1-Carboxylate
    • (S)-tert-Butyl3-(cyanomethyl)piperidine-1-carboxylate
    • EN300-7030269
    • 3-CYANOMETHYL-PIPERIDINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
    • DB-031452
    • SCHEMBL11995200
    • tert-butyl (S)-3-(cyanomethyl)piperidine-1-carboxylate
    • MDL： MFCD08272979
    • Inchi： 1S/C12H20N2O2/c1-12(2,3)16-11(15)14-8-4-5-10(9-14)6-7-13/h10H,4-6,8-9H2,1-3H3/t10-/m0/s1
    • InChI Key： RWAQULYYWNUYFH-JTQLQIEISA-N
    • SMILES： O(C(C)(C)C)C(N1CCC[C@@H](CC#N)C1)=O

Computed Properties

  • Exact Mass: 224.152477885g/mol
  • Monoisotopic Mass: 224.152477885g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 298
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 53.3Ų

tert-butyl (3S)-3-(cyanomethyl)piperidine-1-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Apollo Scientific
OR321533-250mg
tert-Butyl (S)-3-(cyanomethyl)piperidine-1-carboxylate
 1217710-12-7
250mg
 £193.00 2025-02-20
Apollo Scientific
OR321533-1g
tert-Butyl (S)-3-(cyanomethyl)piperidine-1-carboxylate
 1217710-12-7
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 £473.00 2025-02-20
Chemenu
CM131123-1g
tert-butyl (S)-3-(cyanomethyl)piperidine-1-carboxylate
 1217710-12-7 97%
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 $533 2023-01-17
Chemenu
CM131123-1g
tert-butyl (S)-3-(cyanomethyl)piperidine-1-carboxylate
 1217710-12-7 97%
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 $333 2021-08-05
Alichem
A129006510-1g
(S)-tert-Butyl 3-(cyanomethyl)piperidine-1-carboxylate
 1217710-12-7 97%
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 $449.00 2023-09-03
abcr
AB307070-250 mg
(S)-1-Boc-3-(cyanomethyl)piperidine; .
 1217710-12-7
250 mg
 €473.50 2023-07-19
abcr
AB307070-1 g
(S)-1-Boc-3-(cyanomethyl)piperidine; .
 1217710-12-7
1 g
 €886.00 2023-07-19
abcr
AB307070-250mg
(S)-1-Boc-3-(cyanomethyl)piperidine; .
 1217710-12-7
250mg
 €473.50 2025-02-18
abcr
AB307070-1g
(S)-1-Boc-3-(cyanomethyl)piperidine; .
 1217710-12-7
1g
 €886.00 2025-02-18
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBU8909-1G
tert-butyl (3S)-3-(cyanomethyl)piperidine-1-carboxylate
 1217710-12-7 95%
1g
 ¥5610.00 2023-04-28

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